N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea

• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]cyclopropanecarboxamide
• InChI: InChI=1S/C16H19N3O2S/c20-14(11-3-4-11)18-16(22)17-13-7-5-12(6-8-13)15(21)19-9-1-2-10-19/h5-8,11H,1-4,9-10H2,(H2,17,18,20,22)
• InChI Key: PBVCMUDYFCNAAE-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3CC3

Description

N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, also known as CPPU, is a synthetic cytokinin-like plant growth regulator. It is widely used in the agricultural industry to increase fruit size, improve fruit quality, and enhance crop yield. CPPU is a highly effective plant growth regulator that can be applied at low concentrations, making it a cost-effective solution for farmers.

Mechanism of Action

N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea works by promoting cell division and elongation, leading to increased fruit size and yield. It also stimulates the production of cytokinins, which are plant hormones that regulate cell division and differentiation.
Biochemical and Physiological Effects
N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been shown to have a range of biochemical and physiological effects on plants, including increased photosynthesis, enhanced nutrient uptake, and improved stress tolerance. It also promotes the accumulation of carbohydrates and other nutrients in fruits, leading to improved fruit quality.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea is its high efficacy at low concentrations, making it a cost-effective solution for farmers. However, N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can also have negative effects on plant growth and development if applied at high concentrations. Additionally, the use of N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea may have environmental implications, as it can potentially accumulate in soil and water.

Future Directions

There are several future directions for research on N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, including its potential applications in other crops and its effects on soil and water quality. Further studies are also needed to determine the optimal concentrations and application methods for N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea to maximize its benefits while minimizing its negative effects. Additionally, research is needed to investigate the potential long-term effects of N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea use on plant growth and development.

Synthesis Methods

N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can be synthesized using a variety of methods, including the reaction of 1-(4-pyrrolidinylcarbonyl)phenyl-3-(cyclopropyl)urea with thiourea in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea.

Scientific Research Applications

N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been extensively studied in the scientific community for its potential applications in plant growth and development. Several studies have demonstrated that N-(cyclopropylcarbonyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can increase fruit size and yield in a variety of crops, including grapes, apples, kiwifruit, and tomatoes.